Cas no 1806759-26-1 (2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine
• CAS No: 1806759-26-1
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4847593
• Update Time: 2025-06-10

2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2/c8-3-5-1-4(7(9)10)2-6(11)12-5/h1-2,7H,3H2,(H2,11,12)
• InChI Key： PZTZZIDGAASUIF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(CF)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine

Introduction to 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1806759-26-1)

2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine, with the CAS number 1806759-26-1, is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoromethyl and fluoromethyl groups, which contribute to its distinct chemical and biological properties.

The synthesis of 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine has been a topic of extensive research due to its potential applications in drug discovery and development. Recent studies have highlighted the importance of fluorinated compounds in enhancing the pharmacological properties of drugs, such as improving their metabolic stability, bioavailability, and target selectivity. The incorporation of difluoromethyl and fluoromethyl groups in the pyridine ring provides a robust platform for the design and optimization of new therapeutic agents.

In terms of chemical synthesis, 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine can be prepared through a multi-step process involving the reaction of appropriate precursors. One common approach involves the use of nucleophilic substitution reactions followed by amino group introduction. The specific synthetic routes can vary depending on the desired purity and yield, but recent advancements in catalytic methods have significantly improved the efficiency and scalability of these processes.

The biological activity of 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine has been evaluated in various preclinical studies. Preliminary data suggest that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for further drug development. For instance, it has shown significant activity against kinases involved in cancer pathways, as well as against enzymes associated with neurodegenerative diseases. These findings underscore the potential of 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine as a therapeutic candidate for a wide range of diseases.

To further explore the therapeutic potential of 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine, ongoing research is focusing on optimizing its pharmacokinetic properties. This includes enhancing its solubility, stability, and permeability to improve its oral bioavailability and reduce potential side effects. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, are being employed to predict and refine the compound's behavior in biological systems.

Clinical trials are another crucial aspect of evaluating the safety and efficacy of new drug candidates like 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine. Early-phase clinical trials are currently underway to assess the compound's safety profile in human subjects. These trials are designed to determine the optimal dosing regimens and to identify any adverse reactions that may occur. Positive results from these trials could pave the way for more advanced clinical studies and eventual regulatory approval.

In addition to its potential as a standalone therapeutic agent, 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine is also being investigated for its use as a building block in combinatorial chemistry. Its unique structural features make it an attractive candidate for generating diverse libraries of compounds with varied biological activities. This approach can accelerate the discovery of new drugs by allowing researchers to screen large numbers of structurally related molecules for their therapeutic potential.

The environmental impact of chemical compounds is an increasingly important consideration in pharmaceutical research. Studies on the environmental fate and toxicity of 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine are ongoing to ensure that it meets regulatory standards for environmental safety. These studies involve assessing its biodegradability, persistence in different environmental compartments, and potential effects on non-target organisms.

In conclusion, 2-Amino-4-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1806759-26-1) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activity and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and evaluate its safety and efficacy in clinical settings, paving the way for potential breakthroughs in drug discovery.